Cas no 2171775-80-5 (ethyl 3-(2-carbamoylazetidin-1-yl)propanoate)
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(2-carbamoylazetidin-1-yl)propanoate
- EN300-1281381
- 2171775-80-5
-
- Inchi: 1S/C9H16N2O3/c1-2-14-8(12)4-6-11-5-3-7(11)9(10)13/h7H,2-6H2,1H3,(H2,10,13)
- InChI Key: RYWLPYRMLNDIPL-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1CCC(=O)OCC)N
Computed Properties
- Exact Mass: 200.11609238g/mol
- Monoisotopic Mass: 200.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 72.6Ų
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281381-1.0g |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281381-50mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-100mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-250mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-500mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-1000mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-2500mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-5000mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1281381-10000mg |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate |
2171775-80-5 | 10000mg |
$4236.0 | 2023-10-01 |
ethyl 3-(2-carbamoylazetidin-1-yl)propanoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on ethyl 3-(2-carbamoylazetidin-1-yl)propanoate
Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate: A Comprehensive Overview
Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate, identified by the CAS number 2171775-80-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an azetidine ring with a carbamoyl group and an ethyl ester moiety. The azetidine ring, a four-membered cyclic amine, contributes to the compound's stability and bioavailability, making it a promising candidate for various applications in drug design and synthesis.
The synthesis of Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate involves a series of well-established organic reactions, including nucleophilic substitution and esterification processes. The compound's structure allows for functional group diversity, enabling its use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting.
One of the most recent advancements involving Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate is its application in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier has been a focal point of investigation, with preliminary results suggesting promising pharmacokinetic properties.
In addition to its pharmacological applications, Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate has also been studied for its role in catalytic processes. Its azetidine ring provides a rigid structure that can enhance the efficiency of certain enzymatic reactions, making it a valuable tool in asymmetric catalysis. Recent breakthroughs in this area have demonstrated its potential as a chiral auxiliary in the synthesis of enantiomerically pure compounds.
The structural versatility of Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, sensing technologies, and catalysis.
Moreover, the compound's compatibility with various analytical techniques has facilitated its use in structural elucidation studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into its molecular geometry and intermolecular interactions, further enhancing our understanding of its properties.
In conclusion, Ethyl 3-(2-Carbamoylazetidin-1-yl)Propanoate (CAS No. 2171775-80-5) stands out as a multifaceted compound with applications spanning drug discovery, catalysis, and materials science. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical research.
2171775-80-5 (ethyl 3-(2-carbamoylazetidin-1-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)